N-(2-fluorophenyl)-4-(4-methylphenyl)-4-oxobutanamide

• IUPAC Name: N-(2-fluorophenyl)-4-(4-methylphenyl)-4-oxobutanamide
• InChI: InChI=1S/C17H16FNO2/c1-12-6-8-13(9-7-12)16(20)10-11-17(21)19-15-5-3-2-4-14(15)18/h2-9H,10-11H2,1H3,(H,19,21)
• InChI Key: YUOZGIAWHDCZMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CCC(=O)NC2=CC=CC=C2F
• Molecular Formula: C17H16FNO2
• Molecular Weight: 285.31 g/mol
• Solubility: 4.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-fluorophenyl)-4-(4-methylphenyl)-4-oxobutanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as FMePyPB, and it is a derivative of pyrrolidine.

Scientific Research Applications

FMePyPB has been studied extensively for its potential applications in various fields. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. In addition, FMePyPB has been shown to inhibit the activity of histone deacetylase (HDAC), which is an enzyme involved in gene expression regulation. This inhibition leads to an increase in the acetylation of histones, resulting in altered gene expression.

Mechanism of Action

The exact mechanism of action of FMePyPB is not fully understood, but it is believed to involve the inhibition of HDAC activity. As mentioned earlier, this inhibition leads to increased histone acetylation, resulting in altered gene expression. This altered gene expression may be responsible for the observed anticonvulsant, analgesic, and anti-inflammatory properties of FMePyPB.
Biochemical and Physiological Effects:
FMePyPB has been shown to exhibit anticonvulsant effects in animal models of epilepsy. It has also been found to reduce pain and inflammation in animal models of arthritis. In addition, FMePyPB has been shown to have anxiolytic effects in animal models of anxiety. These effects are believed to be due to the altered gene expression resulting from HDAC inhibition.

Advantages and Limitations for Lab Experiments

FMePyPB has several advantages for lab experiments. It is relatively easy to synthesize, and it has been reported to exhibit high purity and yield. In addition, it has been shown to exhibit potent anticonvulsant, analgesic, and anti-inflammatory properties in animal models. However, there are also some limitations to using FMePyPB in lab experiments. For example, its mechanism of action is not fully understood, and it may have off-target effects that could complicate the interpretation of results.

Future Directions

There are several future directions for the study of FMePyPB. One area of interest is its potential use as a therapeutic agent for epilepsy, pain, and inflammation. Further studies are needed to better understand its mechanism of action and to determine its efficacy and safety in humans. In addition, FMePyPB may have potential applications in the field of epigenetics, as HDAC inhibitors have been shown to have therapeutic potential in various diseases, including cancer. Further studies are needed to determine the potential of FMePyPB as an HDAC inhibitor and its effects on gene expression.

Synthesis Methods

The synthesis of FMePyPB involves the reaction of 2-fluorobenzoyl chloride with 4-methylphenylpyrrolidine in the presence of a base. The resulting intermediate is then treated with butanoyl chloride to obtain FMePyPB. This method has been reported to yield the compound in high purity and yield.